Cas no 2228261-11-6 (methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate
• CAS No: 2228261-11-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6212665
• PubChem ID: 165824274
• Update Time: 2025-05-19

methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate
• EN300-1728037
• methyl 1-methyl-5-[2-(methylamino)ethyl]-1H-pyrrole-2-carboxylate
• 2228261-11-6

• Inchi： 1S/C10H16N2O2/c1-11-7-6-8-4-5-9(12(8)2)10(13)14-3/h4-5,11H,6-7H2,1-3H3
• InChI Key： UGNOIOWDRKAGSP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CCNC)N1C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate (CAS No. 2228261-11-6)

Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2228261-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its methylamino side chain and carboxylate functional group, make it a promising candidate for further investigation in drug discovery.

The< strong>molecular structure of Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted with various functional groups. The presence of a methyl group at the 1-position and a 2-(methylamino)ethyl chain at the 5-position introduces specific chemical properties that could influence its interactions with biological targets. This configuration suggests potential applications in modulating enzyme activity, receptor binding, and other pharmacological mechanisms.

In recent years, there has been a growing interest in pyrrole derivatives due to their ability to interact with biological systems in unique ways. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate molecule, with its specific substitution pattern, is likely to exhibit similar properties, making it a valuable asset in the search for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The< strong>methylamino group, in particular, is known to be a key pharmacophore in many bioactive molecules. Its ability to form hydrogen bonds and interact with amino acid residues in proteins makes it an attractive feature for designing molecules that can effectively target specific biological pathways. Additionally, the carboxylate group can participate in ionic interactions, further enhancing the compound's binding affinity to biological targets.

The< strong>CAS number 2228261-11-6 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and patent databases. This standardized classification system is essential for researchers who need to reference this molecule in their work. The CAS registry number also facilitates collaboration and communication among scientists working on related projects.

Recent studies have highlighted the importance of pyrrole derivatives in developing new drugs. For instance, modifications of the pyrrole core have been shown to enhance bioavailability and reduce toxicity in drug candidates. The< strong>Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate molecule represents an advanced derivative that incorporates multiple functional groups designed to optimize its pharmacological properties.

In the context of drug development, this compound could serve as a scaffold for further modifications aimed at improving its efficacy and selectivity. Researchers may explore various synthetic strategies to introduce additional functional groups or alter the existing ones to fine-tune the molecule's biological activity. Such modifications could lead to the discovery of novel drugs with improved therapeutic profiles.

The< strong>pharmacological potential of Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate is further supported by its structural similarity to known bioactive compounds. By comparing its properties with those of established drugs, scientists can gain insights into its potential mechanisms of action and identify possible therapeutic applications. This comparative approach is often used in drug discovery to accelerate the development process by leveraging existing knowledge about similar molecules.

In conclusion, Methyl 1-methyl-5-2-(methylamino)ethyl-1H-pyrrole-2-carboxylate (CAS No. 2228261-11-6) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further investigation as a lead molecule in drug discovery. As research continues to uncover new applications for pyrrole derivatives, this compound is likely to play an important role in the development of novel therapeutic agents.